Cas no 1333946-75-0 (2,4-dimethylpyrrolidine;hydrochloride)

• Product Name: 2,4-dimethylpyrrolidine;hydrochloride
• CAS No: 1333946-75-0
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• MDL: MFCD19982526
• CID: 2102018
• Update Time: 2025-05-21

2,4-dimethylpyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-DIMETHYLPYRROLIDINE HYDROCHLORIDE
• 2,4-DIMETHYLPYRROLIDINE HCL
• (2R,4S)-2,4-Dimethylpyrrolidine hydrochloride
• (2S,4R)-2,4-Dimethylpyrrolidine hydrochloride
• NE24777
• Z1250222491
• 2,4-dimethylpyrrolidine;hydrochloride

• MDL： MFCD19982526
• Inchi： 1S/C6H13N.ClH/c1-5-3-6(2)7-4-5;/h5-7H,3-4H2,1-2H3;1H
• InChI Key： RDKBTPFACIKRQD-UHFFFAOYSA-N
• SMILES： Cl.N1CC(C)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 61.2
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2,4-dimethylpyrrolidine;hydrochloride

Compound CAS No. 1333946-75-0: 2,4-Dimethylpyrrolidine Hydrochloride

The compound with CAS No. 1333946-75-0, commonly referred to as 2,4-dimethylpyrrolidine hydrochloride, is a versatile chemical entity that has garnered significant attention in various scientific and industrial domains. This compound belongs to the class of pyrrolidines, which are five-membered nitrogen-containing heterocycles. The presence of two methyl groups at the 2 and 4 positions of the pyrrolidine ring introduces unique structural and functional properties, making it a valuable molecule in both academic research and commercial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,4-dimethylpyrrolidine hydrochloride. Researchers have explored various methodologies, including ring-closing metathesis and organocatalytic approaches, to optimize its production. These methods not only enhance yield but also improve the overall sustainability of the synthesis process. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in polar solvents, which facilitates its use in subsequent chemical transformations.

In terms of applications, 2,4-dimethylpyrrolidine hydrochloride has demonstrated potential in the field of drug delivery systems. Its amphiphilic nature allows it to act as a carrier for hydrophobic drugs, enhancing their bioavailability. Studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry have highlighted its ability to form stable nanoparticles and liposomes, which are promising for targeted drug delivery.

Beyond pharmaceuticals, this compound has also found utility in materials science. Its ability to act as a precursor for polymer synthesis has been exploited in the development of novel polymeric materials with tailored properties. For instance, researchers at the University of California have reported the use of 2,4-dimethylpyrrolidine hydrochloride in the synthesis of stimuli-responsive polymers that exhibit shape-memory behavior under external stimuli such as temperature or pH changes.

The biological activity of 2,4-dimethylpyrrolidine hydrochloride has been a focal point of recent investigations. Preclinical studies indicate that it possesses moderate anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions. Furthermore, its role as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for enantioselective catalysis.

In conclusion, CAS No. 1333946-75-0, or 2,4-dimethylpyrrolidine hydrochloride, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and versatile functionality continue to drive innovative research and development efforts worldwide.